Cas no 1215206-24-8 (2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid)

• Product Name: 2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid
• CAS No: 1215206-24-8
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 856300
• Update Time: 2026-04-29

2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-Methoxybiphenyl-3-carboxylic acid
• 2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid

Additional information on 2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid

Professional Introduction to 2'-Chloro-3'-methoxybiphenyl-3-carboxylic Acid (CAS No. 1215206-24-8)

2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid, with the CAS number 1215206-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro group at the 2-position and a methoxy group at the 3-position of the biphenyl core, along with a carboxylic acid functional group at the 3-position, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The< strong>2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid molecule has been extensively studied for its role in the synthesis of novel therapeutic agents. Its biphenyl core is a common scaffold in many drugs due to its ability to interact with biological targets in a specific manner. The chloro and methoxy substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological activity. The carboxylic acid group at the 3-position provides a site for further functionalization, allowing chemists to modify the molecule into more complex structures with enhanced pharmacological properties.

In recent years, there has been growing interest in biphenyl derivatives as potential candidates for treating various diseases, including cancer, inflammation, and neurological disorders. The< strong>2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid has been investigated as a precursor in the synthesis of kinase inhibitors, which are known to target specific enzymes involved in cancer cell proliferation. Kinase inhibitors have shown promising results in clinical trials and are considered one of the most successful classes of anticancer drugs. The structural features of this compound make it an ideal candidate for designing molecules that can selectively inhibit these enzymes without affecting other cellular processes.

Moreover, the< strong>2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid has also been explored in the development of drugs targeting neurological disorders. Research has indicated that biphenyl derivatives can interact with neurotransmitter receptors and ion channels, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The chloro and methoxy groups on the biphenyl core are believed to modulate the binding affinity and selectivity of these derivatives to their target receptors, making them more effective in treating neurological disorders.

The synthesis of< strong>2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of biphenyl derivatives followed by methylation and carboxylation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce functional groups at specific positions on the biphenyl core. These synthetic strategies highlight the importance of< strong>2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid as a key intermediate in pharmaceutical chemistry.

The pharmacological properties of< strong>2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid have been further investigated through computational modeling and experimental studies. Computational methods such as molecular docking have been used to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the structure-activity relationships (SAR) of biphenyl derivatives, guiding the design of more potent and selective drug candidates.

In conclusion, 2'-Chloro-3'-methoxybiphenyl-3-carboxylic acid (CAS No. 1215206-24-8) is a significant compound in pharmaceutical research due to its versatile structural features and potential applications in drug development. Its role as an intermediate in synthesizing kinase inhibitors and other therapeutic agents underscores its importance in addressing various diseases. As research continues to uncover new applications for biphenyl derivatives, compounds like< strong>2'-Chloro-3 '-methoxybiphenyl -3 -carboxylic acid are expected to play a crucial role in shaping future treatments.